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Abstract
Cytidine 5'-monophosphate (CMP) and its highly stable disodium salt form are pivotal

nucleotides essential to numerous fundamental biological processes. As a core component of

ribonucleic acid (RNA), CMP is integral to the synthesis of nucleic acids. Beyond this primary

role, it serves as a crucial precursor in various metabolic and signaling pathways, including the

synthesis of phospholipids and glycolipids.[1] Its involvement in cellular metabolism, energy

transfer, and the regulation of immune function makes it a compound of significant interest in

biochemical research, pharmaceutical development, and nutritional science.[2][3] This technical

guide provides a comprehensive overview of the structure, properties, and applications of

cytidine 5'-monophosphate disodium salt, complete with detailed experimental protocols

and pathway visualizations to support advanced research and development.

Structure and Core Properties
Cytidine 5'-monophosphate is a nucleotide composed of three constituent parts: the

nitrogenous base cytosine, a ribose pentose sugar, and a single phosphate group attached to

the 5' carbon of the ribose.[4][5] The disodium salt form enhances the compound's stability and

solubility, making it particularly suitable for use in aqueous solutions for research and industrial

applications.[6][7]
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Physicochemical Properties
The key quantitative properties of cytidine 5'-monophosphate disodium salt are

summarized in the table below, providing essential data for experimental design and

formulation.

Property Value References

Synonyms
5'-CMP disodium salt, CMP-

Na2, Disodium 5'-cytidylate
[2]

CAS Number 6757-06-8 [2][6][8]

Molecular Formula C₉H₁₂N₃Na₂O₈P [2][6][8]

Molecular Weight 367.16 g/mol [2][6][8]

Appearance
White or off-white crystalline

powder
[2][6][9]

Purity (HPLC) ≥98% [6][10]

Melting Point ~300 °C [2][3][11]

Solubility in Water 100 mg/mL [2][11]

Storage Temperature 2-8 °C [7]

IUPAC Name

disodium [(2R,3S,4R,5R)-5-(4-

amino-2-oxo-1,2-

dihydropyrimidin-1-yl)-3,4-

dihydroxyoxolan-2-yl]methyl

phosphate

[12]

Biological Role and Signaling Pathways
Cytidine 5'-monophosphate is a central node in nucleotide metabolism. It serves as a substrate

for CMP kinase, which phosphorylates it to cytidine diphosphate (CDP).[13][14] Subsequent

phosphorylation yields cytidine triphosphate (CTP), an essential precursor for the synthesis of

RNA and DNA.[4][14] This phosphorylation cascade is a critical pathway for maintaining the

nucleotide pools necessary for cell proliferation and function.
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Beyond nucleic acid synthesis, CMP is involved in the biosynthesis of phospholipids, such as

phosphatidylcholine, and plays a role in cell signaling.[1][4][13] It also acts as a carrier for

sugars in certain metabolic reactions.[2] Research has indicated that CMP can enhance

immune function, promote lipid metabolism, and support the repair of damaged tissues like the

liver and intestines.[2][3]
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Diagram 1: CMP Phosphorylation Pathway
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Diagram 2: Workflow for Sterile Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b196185?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196185?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

